![molecular formula C16H15ClFNO2 B5418966 2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide](/img/structure/B5418966.png)
2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide, also known as CFM-2, is a chemical compound that has been widely researched in the field of neuroscience. CFM-2 is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in learning and memory processes.
Mechanism of Action
2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide acts as a competitive antagonist of the NMDA receptor by binding to the glycine site of the receptor. NMDA receptors require the binding of both glutamate and glycine to activate, and this compound prevents the binding of glycine, thereby inhibiting the activation of the receptor. This leads to a decrease in calcium influx into the postsynaptic neuron, which is necessary for the induction of long-term potentiation (LTP), a cellular mechanism underlying learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been found to improve cognitive function and memory in models of Alzheimer's disease and traumatic brain injury. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. However, this compound has been found to have neurotoxic effects at high concentrations, leading to neuronal cell death.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide is its selective antagonism of the NMDA receptor, which allows for the investigation of the role of NMDA receptors in various neurological disorders. However, this compound has been found to have neurotoxic effects at high concentrations, which limits its use in in vivo experiments. Additionally, this compound has poor solubility in water, which can make it difficult to administer in experiments.
Future Directions
For research on 2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide include investigating its potential therapeutic use in neurological disorders, such as Alzheimer's disease and epilepsy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound to minimize its neurotoxic effects. Finally, the development of more soluble analogs of this compound could improve its use in in vivo experiments.
Synthesis Methods
2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide can be synthesized using a multi-step process starting from 4-chloro-2-fluoroaniline and 2-methoxybenzaldehyde. The first step involves the reaction of 4-chloro-2-fluoroaniline with ethyl chloroacetate in the presence of sodium hydride to form 2-(4-chloro-2-fluorophenyl)acetamide. The second step involves the reaction of 2-(4-chloro-2-fluorophenyl)acetamide with 2-methoxybenzaldehyde in the presence of sodium hydride to form this compound, which is this compound.
Scientific Research Applications
2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide has been extensively studied in the field of neuroscience due to its selective antagonism of the NMDA receptor. NMDA receptors are involved in synaptic plasticity, which is the ability of synapses to strengthen or weaken over time, and are critical for learning and memory processes. This compound has been used to investigate the role of NMDA receptors in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
IUPAC Name |
2-(4-chloro-2-fluorophenyl)-N-[(2-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNO2/c1-21-15-5-3-2-4-12(15)10-19-16(20)8-11-6-7-13(17)9-14(11)18/h2-7,9H,8,10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWKNKMQBPWCINV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CC2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.